Cas no 1206-13-9 (1-(p-Tolyl)-1-cyclohexanecarbonitrile)
1206-13-9 structure
Product Name:1-(p-Tolyl)-1-cyclohexanecarbonitrile
CAS No:1206-13-9
MF:C14H17N
MW:199.291483640671
MDL:MFCD00066917
CID:41080
PubChem ID:71007
Update Time:2025-09-24
1-(p-Tolyl)-1-cyclohexanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(p-Tolyl)cyclohexanecarbonitrile
- 1-(4-Methylphenyl)-1-cyclohexanecarbonitrile
- 1-(4-Methylphenyl)cyclohexanecarbonitrile
- 1-(P-TOLYL)-1-CYCLOHEXANECARBONITRILE
- 1-(4-methylphenyl)cyclohexane-1-carbonitrile
- Cyclohexanecarbonitrile,1-p-tolyl- (7CI,8CI)
- NSC 155170
- LS-02210
- 1-(P-tolyl)cyclohexane-1-carbonitrile
- A892160
- AM10610
- CB8ABK6AR7
- MFCD00066917
- AKOS005171594
- FT-0605866
- NSC155170
- NSC-155170
- J-505110
- SCHEMBL181275
- 1206-13-9
- 1-p-tolylcyclohexanecarbonitrile
- CS-0442247
- Cyclohexanecarbonitrile, 1-(4-methylphenyl)-
- EINECS 214-888-4
- DTXSID20152919
- NS00023924
- ALBB-006276
- STK503800
- DB-026909
- JFUXEEYLCATFIB-UHFFFAOYSA-N
- G69620
- DTXCID3075410
- 1-(p-Tolyl)-1-cyclohexanecarbonitrile
-
- MDL： MFCD00066917
- Inchi： 1S/C14H17N/c1-12-5-7-13(8-6-12)14(11-15)9-3-2-4-10-14/h5-8H,2-4,9-10H2,1H3
- InChI Key： JFUXEEYLCATFIB-UHFFFAOYSA-N
- SMILES： N#CC1(C2C=CC(C)=CC=2)CCCCC1
Computed Properties
- Exact Mass: 199.13600
- Monoisotopic Mass: 199.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.9
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: Yellow or colorless transparent liquid
- Density: 1.00
- Boiling Point: 326.83°C (rough estimate)
- Flash Point: 128.1 °C
- Refractive Index: 1.5302-1.5322
- PSA: 23.79000
- LogP: 3.72048
- Solubility: Not determined
1-(p-Tolyl)-1-cyclohexanecarbonitrile Security Information
- Hazard Category Code： R20/21/22;R36/37/38
- Safety Instruction： 36/37/39-26
-
Hazardous Material Identification：
- Safety Term：S26;S36/37/39
- HazardClass：IRRITANT
- Risk Phrases：R20/21/22; R36/37/38
- Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
1-(p-Tolyl)-1-cyclohexanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM203299-5g |
1-(4-Methylphenyl)cyclohexanecarbonitrile |
1206-13-9 | 95% | 5g |
$287 | 2021-08-04 | |
| TRC | T733825-50mg |
1-(p-Tolyl)-1-cyclohexanecarbonitrile |
1206-13-9 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T733825-100mg |
1-(p-Tolyl)-1-cyclohexanecarbonitrile |
1206-13-9 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T733825-500mg |
1-(p-Tolyl)-1-cyclohexanecarbonitrile |
1206-13-9 | 500mg |
$ 95.00 | 2022-06-02 | ||
| Chemenu | CM203299-5g |
1-(4-Methylphenyl)cyclohexanecarbonitrile |
1206-13-9 | 95% | 5g |
$287 | 2023-01-07 | |
| abcr | AB405942-500 mg |
1-(4-Methylphenyl)cyclohexanecarbonitrile |
1206-13-9 | 500MG |
€151.00 | 2023-01-22 | ||
| abcr | AB405942-1 g |
1-(4-Methylphenyl)cyclohexanecarbonitrile |
1206-13-9 | 1 g |
€172.20 | 2023-07-19 | ||
| abcr | AB405942-5 g |
1-(4-Methylphenyl)cyclohexanecarbonitrile |
1206-13-9 | 5 g |
€389.30 | 2023-07-19 | ||
| abcr | AB405942-10 g |
1-(4-Methylphenyl)cyclohexanecarbonitrile |
1206-13-9 | 10 g |
€539.60 | 2023-07-19 | ||
| abcr | AB405942-25 g |
1-(4-Methylphenyl)cyclohexanecarbonitrile |
1206-13-9 | 25 g |
€1,115.80 | 2023-07-19 |
1-(p-Tolyl)-1-cyclohexanecarbonitrile Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
1206-13-9 (1-(p-Tolyl)-1-cyclohexanecarbonitrile) Related Products
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